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Compound of Interest

Compound Name: NE11808

Cat. No.: B1677986 Get Quote

This document provides a comprehensive guide for the proper disposal of laboratory chemical

waste, using "NE11808" as a placeholder for any such substance. These procedures are

designed to ensure the safety of laboratory personnel and compliance with environmental

regulations. Researchers, scientists, and drug development professionals should always

consult their institution's specific Environmental Health & Safety (EHS) guidelines and the

substance's Safety Data Sheet (SDS) before handling or disposing of any chemical.

Pre-Disposal Safety and Handling
Before beginning any disposal process, ensure you are wearing the appropriate Personal

Protective Equipment (PPE), including but not limited to:

Safety goggles or a face shield

Chemical-resistant gloves

A lab coat or impervious apron

Work in a well-ventilated area, such as a fume hood, especially when handling volatile or highly

toxic substances.[1][2] An eyewash and emergency shower should be readily accessible.[2]

Waste Identification and Labeling
Proper identification and labeling of chemical waste are critical for safety and compliant

disposal.
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Labeling: All waste containers must be clearly labeled.[3][4] Use your institution's official

hazardous waste labels.[3] The label should include:

The words "Hazardous Waste"

The full chemical name(s) of the contents (no abbreviations or formulas).[3]

The approximate percentage of each component.

The date when waste was first added to the container.[3]

The name and contact information of the generating researcher or lab.[3]

The physical state of the waste (e.g., liquid, solid).

Any specific hazard warnings (e.g., corrosive, flammable, toxic).

Waste Segregation and Containerization
Never mix incompatible wastes to prevent dangerous chemical reactions.[4]

Containers: Use only approved, sturdy, and leak-proof containers that are chemically

compatible with the waste.[3][4] Do not use food or beverage containers.[3] Containers must

have a secure, screw-top lid and be kept closed except when adding waste.[4]

Segregation: At a minimum, segregate waste into the following categories:

Halogenated Organic Solvents

Non-Halogenated Organic Solvents

Aqueous Waste (heavy metals, acids, bases)

Solid Chemical Waste

Sharps contaminated with chemicals[5]

Step-by-Step Disposal Procedure

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-8-hazardous-waste-disposal-procedures
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-8-hazardous-waste-disposal-procedures
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-8-hazardous-waste-disposal-procedures
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-8-hazardous-waste-disposal-procedures
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-8-hazardous-waste-disposal-procedures
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-8-hazardous-waste-disposal-procedures
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-8-hazardous-waste-disposal-procedures
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://lwlin.me.berkeley.edu/safety/DisposingOfChemicals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Container Preparation: Select a suitable, clean, and empty waste container. Affix a

completed hazardous waste label.

Waste Collection:

Liquid Waste: Carefully pour the waste into the labeled container, using a funnel if

necessary. Do not fill the container beyond 90% capacity to allow for expansion.

Solid Waste: Place solid chemical waste, including contaminated labware like gloves and

wipes, into a designated, labeled container.[6]

Empty Chemical Containers: Triple rinse empty chemical containers. The first rinseate

must be collected as hazardous waste.[4][7] After rinsing and air-drying, deface or remove

the original label and dispose of the container according to institutional guidelines.[4][7]

Chemically Contaminated Sharps: Dispose of items like needles, scalpels, and broken

glass in a designated, puncture-resistant sharps container labeled for chemical

contamination.[5][7]

Storage: Store sealed waste containers in a designated satellite accumulation area within or

near the laboratory. This area should provide secondary containment, such as a plastic tray,

to contain any potential leaks.[4]

Request for Pickup: Once a waste container is full or has reached its accumulation time limit

(e.g., 6 months), submit a waste pickup request to your institution's EHS department.[3]

Quantitative Data for Waste Management
The following table provides examples of quantitative limits that may be relevant for chemical

waste disposal. Always refer to your local and institutional regulations for specific values.
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Parameter Guideline/Limit Source

Satellite Accumulation

Maximum of 10 gallons of

hazardous waste stored in the

lab at any one time.

[4]

Barium Waste
Liquid wastes containing more

than 2 mg/L are regulated.
[7]

Cadmium Waste
Liquid wastes containing more

than 0.5 mg/L are regulated.
[7]

Ethidium Bromide

Dilute aqueous solutions of

less than 1 mg/L may be

suitable for sanitary sewer

disposal (check local rules).

[6]

Experimental Protocols: Waste Neutralization
(Example)
This is a general example for neutralizing acidic or basic aqueous waste. Never attempt to

neutralize unknown or mixed chemical waste.

Preparation: Perform the procedure in a fume hood while wearing appropriate PPE. Use a

container made of a material resistant to the corrosive nature of the waste (e.g., borosilicate

glass or high-density polyethylene).

Dilution: If the waste is concentrated, slowly add it to a large volume of cold water in the

neutralization container to dissipate heat.

Neutralization:

For acidic waste, slowly add a weak base (e.g., sodium bicarbonate) while stirring.

For basic waste, slowly add a weak acid (e.g., citric acid or acetic acid).

Monitoring: Use a pH meter or pH paper to monitor the pH of the solution. The target pH is

typically between 6.0 and 8.0.
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Disposal: Once neutralized, the solution may be eligible for disposal down the sanitary

sewer, pending institutional approval.

Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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